Cas no 1934520-56-5 (4-(azetidin-3-yloxy)methylpyrrolidin-2-one)

• Product Name: 4-(azetidin-3-yloxy)methylpyrrolidin-2-one
• CAS No: 1934520-56-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5696641
• PubChem ID: 130820130
• Update Time: 2025-05-26

4-(azetidin-3-yloxy)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1146683
• 1934520-56-5
• 4-[(Azetidin-3-yloxy)methyl]pyrrolidin-2-one
• 2-Pyrrolidinone, 4-[(3-azetidinyloxy)methyl]-
• 4-(azetidin-3-yloxy)methylpyrrolidin-2-one

• Inchi： 1S/C8H14N2O2/c11-8-1-6(2-10-8)5-12-7-3-9-4-7/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： QMVZYCSFDOCVMF-UHFFFAOYSA-N
• SMILES： O(CC1CC(NC1)=O)C1CNC1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 367.1±27.0 °C(Predicted)
• pka: 16.12±0.40(Predicted)

Additional information on 4-(azetidin-3-yloxy)methylpyrrolidin-2-one

4-(Azetidin-3-yloxy)methylpyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 1934520-56-5, commonly referred to as 4-(azetidin-3-yloxy)methylpyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with an azetidine moiety, creating a molecule with potential applications in drug discovery and development. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and the latest research findings related to this compound.

4-(Azetidin-3-yloxy)methylpyrrolidin-2-one is a bicyclic compound that consists of a pyrrolidinone ring fused with an azetidine ring. The pyrrolidinone ring is a five-membered lactam, while the azetidine ring is a four-membered amine-containing ring. The connectivity between these two rings is achieved through an ether linkage at the 4-position of the pyrrolidinone ring and the 3-position of the azetidine ring. This structural arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 4-(azetidin-3-yloxy)methylpyrrolidin-2-one involves a multi-step process that typically begins with the preparation of the azetidine ring. One common approach is to use a Michael addition reaction followed by cyclization to form the desired bicyclic structure. Recent advancements in catalytic asymmetric synthesis have enabled researchers to access enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological activity.

Pharmacologically, 4-(azetidin-3-yloxy)methylpyrrolidin-2-one has shown promising results in preclinical studies. It has been reported to exhibit modulatory effects on various ion channels and receptors, making it a potential candidate for treating neurological disorders such as epilepsy and chronic pain. Additionally, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential anti-inflammatory properties.

Recent research has focused on optimizing the pharmacokinetic properties of 4-(azetidin-3-yloxy)methylpyrrolidin-2-one. By modifying the substituents on the azetidine ring, scientists have been able to enhance its solubility and bioavailability, which are critical factors for its translation into clinical applications. Furthermore, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity to target proteins, paving the way for rational drug design.

In terms of applications, 4-(azetidin-3-yloxy)methylpyrrolidin-2-one serves as a valuable building block in medicinal chemistry. Its rigid bicyclic structure allows for precise control over molecular geometry, enabling researchers to explore diverse chemical spaces in drug discovery programs. Moreover, its versatility as a starting material has led to the development of several analogs with improved potency and selectivity.

Looking ahead, ongoing research aims to uncover additional therapeutic potentials of 4-(azetidin-3-yloxy)methylpyrrolidin-2-one. Collaborative efforts between academic institutions and pharmaceutical companies are focused on advancing this compound through preclinical trials and into early-stage human studies. The integration of advanced technologies such as artificial intelligence and machine learning is expected to accelerate this process by predicting optimal dosing regimens and identifying potential adverse effects.

In conclusion, 4-(azetidin-3-yloxy)methylpyrrolidin-2-one (CAS No. 1934520-56-5) represents a significant advancement in modern organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.